Cas no 61741-39-7 (4(1H)-Quinazolinone, 2-[[2-(diethylamino)ethyl]amino]-)

4(1H)-Quinazolinone, 2-[[2-(diethylamino)ethyl]amino]- structure
61741-39-7 structure
Product Name:4(1H)-Quinazolinone, 2-[[2-(diethylamino)ethyl]amino]-
CAS No:61741-39-7
MF:C14H20N4O
MW:260.334802627563
CID:467839
PubChem ID:135442589
Update Time:2025-04-19

4(1H)-Quinazolinone, 2-[[2-(diethylamino)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinazolinone, 2-[[2-(diethylamino)ethyl]amino]-
    • 2-[2-(diethylamino)ethylamino]-1H-quinazolin-4-one
    • CTK2D3362
    • 61741-39-7
    • DTXSID50462376
    • 2-((2-(Diethylamino)ethyl)amino)quinazolin-4(1H)-one
    • 2-{[2-(diethylamino)ethyl]amino}-1,4-dihydroquinazolin-4-one
    • Inchi: 1S/C14H20N4O/c1-3-18(4-2)10-9-15-14-16-12-8-6-5-7-11(12)13(19)17-14/h5-8H,3-4,9-10H2,1-2H3,(H2,15,16,17,19)
    • InChI Key: YFVWPYQSSRVVGQ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2N=C(N1)NCCN(CC)CC

Computed Properties

  • Exact Mass: 260.1639
  • Monoisotopic Mass: 260.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • PSA: 56.73
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